Cas no 138732-76-0 (1H-Pyrazole-5-carboxylic acid,4-[[2'-[[(cyclopropylcarbonyl)amino]sulfonyl][1,1'-biphenyl]-4-yl]methyl]-3-propyl-1-[2-(trifluoromethyl)phenyl]-, ethyl ester)

• Product name: 1H-Pyrazole-5-carboxylic acid,4-[[2'-[[(cyclopropylcarbonyl)amino]sulfonyl][1,1'-biphenyl]-4-yl]methyl]-3-propyl-1-[2-(trifluoromethyl)phenyl]-, ethyl ester
• CAS No: 138732-76-0
• MF: C₃₃H₃₂F₃N₃O₅S
• MW: 639.684497833252
• CID: 1255184

1H-Pyrazole-5-carboxylic acid,4-[[2'-[[(cyclopropylcarbonyl)amino]sulfonyl][1,1'-biphenyl]-4-yl]methyl]-3-propyl-1-[2-(trifluoromethyl)phenyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid,4-[[2'-[[(cyclopropylcarbonyl)amino]sulfonyl][1,1'-biphenyl]-4-yl]methyl]-3-propyl-1-[2-(trifluoromethyl)phenyl]-, ethyl ester
• 1H-Pyrazole-5-carboxylic acid, 4-[[2'-[[(cyclopropylcarbonyl)amino]sulfonyl][1,1'-biphenyl]-4-yl]methyl]-3-propyl-1-[2-(trifluoromethyl)phenyl]-, ethyl ester

• Inchi： 1S/C33H32F3N3O5S/c1-3-9-27-25(30(32(41)44-4-2)39(37-27)28-12-7-6-11-26(28)33(34,35)36)20-21-14-16-22(17-15-21)24-10-5-8-13-29(24)45(42,43)38-31(40)23-18-19-23/h5-8,10-17,23H,3-4,9,18-20H2,1-2H3,(H,38,40)
• InChI Key： CHUCDDLGJUKRIA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2C(F)(F)F)C(C(OCC)=O)=C(CC2=CC=C(C3=CC=CC=C3S(NC(C3CC3)=O)(=O)=O)C=C2)C(CCC)=N1

Computed Properties

• Exact Mass: 639.20166

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• PSA: 107.36
• pka: 5.22±0.20(Predicted)